Cas no 37707-77-0 (1-benzo[f][1,3]benzodioxol-6-ylethanone)

• Product Name: 1-benzo[f][1,3]benzodioxol-6-ylethanone
• CAS No: 37707-77-0
• MF: C₁₃H₁₀O₃
• MW: 214.216703891754
• CID: 881889
• PubChem ID: 281102
• Update Time: 2025-04-19

1-benzo[f][1,3]benzodioxol-6-ylethanone Chemical and Physical Properties

Names and Identifiers

• 1-benzo[f][1,3]benzodioxol-6-ylethanone
• 1-(naphtho[2,3-d][1,3]dioxol-6-yl)ethanone
• 1-naphtho[2,3-d][1,3]dioxol-6-yl-ethanone
• AC1L5TRY
• AC1Q5GPO
• AG-J-35646
• AR-1B3151
• CTK4H8673
• KST-1B3757
• NSC133607

• Inchi： 1S/C13H10O3/c1-8(14)9-2-3-10-5-12-13(16-7-15-12)6-11(10)4-9/h2-6H,7H2,1H3
• InChI Key： IQAYPARGTDNEIB-UHFFFAOYSA-N
• SMILES： O1COC2C=C3C=CC(C(C)=O)=CC3=CC1=2

Computed Properties

• Exact Mass: 214.063
• Monoisotopic Mass: 214.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes